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Compound of Interest

Compound Name: H-Arg-Lys-OH TFA

Cat. No.: B10818520

An In-depth Technical Guide to the Safety and Handling of H-Arg-Lys-OH TFA

This guide provides comprehensive safety and handling information for H-Arg-Lys-OH TFA
(Arginyl-Lysine dipeptide, trifluoroacetate salt) for researchers, scientists, and professionals in
drug development. Due to the absence of a specific Safety Data Sheet (SDS) for this
compound, this document extrapolates information from SDSs of its constituent amino acids, L-
Arginine and L-Lysine, as well as general safety protocols for similar peptide compounds.

Introduction

H-Arg-Lys-OH TFA is a dipeptide composed of L-arginine and L-lysine with a trifluoroacetate
counter-ion.[1][2] It is utilized in various research applications. While specific toxicity data is not
readily available, a conservative approach to handling is recommended based on the
properties of its components and as a general practice for handling research chemicals.

Hazard Identification

H-Arg-Lys-OH TFA is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). However, as with any chemical of unknown toxicity, it should be
handled with care to minimize exposure. The primary routes of potential exposure are
inhalation of the powder, and skin or eye contact.

Potential Hazards:
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e May cause mild irritation to the eyes, skin, and respiratory tract upon direct contact.

e The toxicological properties have not been thoroughly investigated.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended:

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Get medical advice if

symptoms occulr.

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

Inhalation . L
oxygen. Seek medical attention if symptoms
persist.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and seek medical advice.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

Handling:
e Avoid breathing dust, vapor, mist, or gas.

e Avoid contact with skin and eyes.
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o Wear appropriate personal protective equipment (PPE).

e Handle in a well-ventilated area, preferably in a chemical fume hood.

e Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

1 month.[2]

Avoid repeated freeze-thaw cycles.[2]

Recommended storage is at -20°C for long-term storage.[2]

For stock solutions, it is recommended to store at -80°C for up to 6 months or -20°C for up to

The compound is likely hygroscopic; store in a dry place.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling H-Arg-Lys-OH TFA:

PPE Category

Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield
that conforms to EN166 (EU) or NIOSH (US)

standards.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile
rubber) and a laboratory coat. The choice of
glove material should be based on the solvent

used for reconstitution.

Respiratory Protection

If handling large quantities or if dust is

generated, use a NIOSH-approved respirator

with a dust filter. A type N95 (US) or type P1 (EN

143) respirator is recommended.
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Physical and Chemical Properties

Property Data

Molecular Formula C14H27F3NeOs[2]

Molecular Weight 416.4 g/mol [2]

Appearance White to off-white solid/powder.

Soluble in water (250 mg/mL).[2] To aid

Solubility dissolution, heating to 37°C or sonication can be
used.[2]
Storage Temperature -20°C (powder).

Experimental Protocols

Stock Solution Preparation:

Equilibrate the vial of H-Arg-Lys-OH TFA to room temperature before opening.
e Weigh the desired amount of the compound in a sterile, appropriate container.

o Add the appropriate solvent (e.g., sterile water) to the desired concentration. For example,
for a 10 mM stock solution, add 2.4015 mL of solvent to 10 mg of the compound.[2]

« If necessary, aid dissolution by warming the solution to 37°C or using an ultrasonic bath.[2]

e Once dissolved, aliquot the stock solution into smaller, single-use vials to avoid repeated
freeze-thaw cycles.[2]

» Store the aliquots at -20°C or -80°C.[2]

Visualized Workflow for Safe Handling

The following diagram illustrates a standard workflow for the safe handling of H-Arg-Lys-OH
TFA in a laboratory setting.
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Caption: Safe handling workflow for H-Arg-Lys-OH TFA.
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Disclaimer: This information is provided for research use only and is not intended for human or
therapeutic use. It is based on available data for similar compounds and should be used as a
guide. All laboratory personnel should be trained in proper chemical handling techniques.
Always refer to your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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